(1S,2R,4S,12S,13R)-7-Hydroxy-13-methoxy-3,11,21,22-tetraoxaheptacyclo[10.9.1.11,6.112,16.02,4.010,24.020,23]tetracosa-6,8,10(24),16(23),17,19-hexaene-5,15-dione
(1S,2R,4S,12S,13R)-7-Hydroxy-13-methoxy-3,11,21,22-tetraoxaheptacyclo[10.9.1.11,6.112,16.02,4.010,24.020,23]tetracosa-6,8,10(24),16(23),17,19-hexaene-5,15-dione
Brand Name:
Vulcanchem
CAS No.:
158204-29-6
VCID:
VC0116803
InChI:
InChI=1S/C21H14O8/c1-25-13-7-10(23)8-3-2-4-11-15(8)20(13)27-12-6-5-9(22)14-16(12)21(28-11,29-20)19-18(26-19)17(14)24/h2-6,13,18-19,22H,7H2,1H3/t13-,18?,19?,20?,21?/m1/s1
SMILES:
COC1CC(=O)C2=C3C14OC5=C6C(=C(C=C5)O)C(=O)C7C(C6(O4)OC3=CC=C2)O7
Molecular Formula:
C21H14O8
Molecular Weight:
394.3 g/mol
(1S,2R,4S,12S,13R)-7-Hydroxy-13-methoxy-3,11,21,22-tetraoxaheptacyclo[10.9.1.11,6.112,16.02,4.010,24.020,23]tetracosa-6,8,10(24),16(23),17,19-hexaene-5,15-dione
CAS No.: 158204-29-6
Main Products
VCID: VC0116803
Molecular Formula: C21H14O8
Molecular Weight: 394.3 g/mol
![(1S,2R,4S,12S,13R)-7-Hydroxy-13-methoxy-3,11,21,22-tetraoxaheptacyclo[10.9.1.11,6.112,16.02,4.010,24.020,23]tetracosa-6,8,10(24),16(23),17,19-hexaene-5,15-dione - 158204-29-6](/images/no_structure.jpg)
| CAS No. | 158204-29-6 |
|---|---|
| Product Name | (1S,2R,4S,12S,13R)-7-Hydroxy-13-methoxy-3,11,21,22-tetraoxaheptacyclo[10.9.1.11,6.112,16.02,4.010,24.020,23]tetracosa-6,8,10(24),16(23),17,19-hexaene-5,15-dione |
| Molecular Formula | C21H14O8 |
| Molecular Weight | 394.3 g/mol |
| IUPAC Name | (13R)-7-hydroxy-13-methoxy-3,11,21,22-tetraoxaheptacyclo[10.9.1.11,6.112,16.02,4.010,24.020,23]tetracosa-6,8,10(24),16(23),17,19-hexaene-5,15-dione |
| Standard InChI | InChI=1S/C21H14O8/c1-25-13-7-10(23)8-3-2-4-11-15(8)20(13)27-12-6-5-9(22)14-16(12)21(28-11,29-20)19-18(26-19)17(14)24/h2-6,13,18-19,22H,7H2,1H3/t13-,18?,19?,20?,21?/m1/s1 |
| Standard InChIKey | NVGIJVUQQFDOAD-HJSZTXSCSA-N |
| Isomeric SMILES | CO[C@@H]1CC(=O)C2=C3[C@@]14OC5=C6C(=C(C=C5)O)C(=O)[C@@H]7[C@H]([C@]6(O4)OC3=CC=C2)O7 |
| SMILES | COC1CC(=O)C2=C3C14OC5=C6C(=C(C=C5)O)C(=O)C7C(C6(O4)OC3=CC=C2)O7 |
| Canonical SMILES | COC1CC(=O)C2=C3C14OC5=C6C(=C(C=C5)O)C(=O)C7C(C6(O4)OC3=CC=C2)O7 |
| Synonyms | 3'-O-demethylpreussomerin I preussomerin I |
| PubChem Compound | 196955 |
| Last Modified | Nov 12 2021 |
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